3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H12FNO4/c1-21-15(20)11-3-8(4-12(16)5-11)9-2-10(14(18)19)7-13(17)6-9/h2-7H,17H2,1H3,(H,18,19)
• InChI Key: JDSIKIQBSINJON-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O)F
• Molecular Formula: C15H12FNO4
• DSSTOX Substance ID: DTXSID60691519
• Molecular Weight: 289.26 g/mol
• CAS RN: 1261898-54-7

Description

3-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, or 3-AFCB for short, is an organic acid that has been used in scientific research for many years. It is a white, crystalline solid that is insoluble in water and has an odorless and slightly bitter taste. 3-AFCB is a versatile compound that has many different applications in the field of scientific research.

Scientific Research Applications

3-AFCB has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a fluorescent dye for biological imaging. It has also been used as an inhibitor of enzymes, such as phospholipase A2, and as a ligand for the binding of metal ions. Additionally, 3-AFCB has been used in the study of the structure and function of proteins, and in the development of drugs and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-AFCB is not fully understood. It is believed that the compound binds to the active sites of enzymes and other proteins, which prevents them from carrying out their normal functions. Additionally, 3-AFCB may also act as an inhibitor of certain metabolic pathways, such as the biosynthesis of fatty acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-AFCB are not fully understood. However, it is believed that the compound may have an inhibitory effect on certain enzymes, such as phospholipase A2. Additionally, 3-AFCB may also act as an inhibitor of certain metabolic pathways, such as the biosynthesis of fatty acids.

Advantages and Limitations for Lab Experiments

The advantages of using 3-AFCB in lab experiments include its low cost, its wide range of applications, its stability in organic solvents, and its high solubility in organic solvents. Additionally, 3-AFCB is non-toxic and has a low environmental impact.
The limitations of using 3-AFCB in lab experiments include its low solubility in water, its low stability in aqueous solutions, and its potential for toxicity. Additionally, 3-AFCB is a corrosive compound and must be handled with caution.

Future Directions

The future directions for 3-AFCB research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research is needed to explore the potential of 3-AFCB as an inhibitor of enzymes and metabolic pathways. Additionally, further research is needed to explore the potential of 3-AFCB as a fluorescent dye for biological imaging. Finally, further research is needed to explore the potential of 3-AFCB as a ligand for the binding of metal ions.

Synthesis Methods

The synthesis of 3-AFCB can be achieved by the reaction of 3-fluoro-5-methoxycarbonylphenylacetic acid with an amine base, such as ammonia or an amine salt. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and in the presence of a suitable catalyst, such as palladium or platinum. The reaction is typically carried out at temperatures between 100-200°C and is usually complete within 1-2 hours. The resulting product is a white, crystalline solid that is soluble in organic solvents, such as ethanol and methanol.